Cas no 1016698-85-3 (2-(2-chloro-6-fluorophenyl)pyrrolidine)

• Product Name: 2-(2-chloro-6-fluorophenyl)pyrrolidine
• CAS No: 1016698-85-3
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5596932
• PubChem ID: 20115118
• Update Time: 2025-06-10

2-(2-chloro-6-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(6-CHLORO-2-FLUOROPHENYL)PYRROLIDINE
• Pyrrolidine, 2-(2-chloro-6-fluorophenyl)-
• AKOS000153425
• 1016698-85-3
• 2-(2-CHLORO-6-FLUOROPHENYL)PYRROLIDINE
• SCHEMBL24774560
• EN300-1706579
• (2R)-2-(2-CHLORO-6-FLUOROPHENYL)PYRROLIDINE
• 2-(2-chloro-6-fluorophenyl)pyrrolidine

• Inchi： 1S/C10H11ClFN/c11-7-3-1-4-8(12)10(7)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2
• InChI Key： ZVFPAYZSIJRSER-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 231.8±40.0 °C(Predicted)
• pka: 8.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2-chloro-6-fluorophenyl)pyrrolidine

Comprehensive Overview of 2-(2-Chloro-6-fluorophenyl)pyrrolidine (CAS No. 1016698-85-3)

2-(2-Chloro-6-fluorophenyl)pyrrolidine (CAS No. 1016698-85-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine backbone and chloro-fluorophenyl substituents, exhibits versatile applications in drug discovery and material science. Its molecular structure, combining a heterocyclic amine with halogenated aromatic groups, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated and chlorinated compounds like 2-(2-chloro-6-fluorophenyl)pyrrolidine has surged due to their enhanced metabolic stability and binding affinity in medicinal chemistry. Researchers frequently explore its potential in designing kinase inhibitors, CNS-targeting drugs, and catalysts for asymmetric synthesis. The compound’s CAS No. 1016698-85-3 is often searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies.

One of the trending topics linked to this compound is its role in green chemistry initiatives. With growing environmental concerns, scientists are optimizing synthetic routes for 2-(2-chloro-6-fluorophenyl)pyrrolidine to reduce waste and energy consumption. Questions like "How to synthesize 2-(2-chloro-6-fluorophenyl)pyrrolidine sustainably?" or "What are the alternatives to toxic solvents in its production?" dominate academic forums, aligning with the global push for eco-friendly methodologies.

From a technical perspective, the compound’s physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. Its logP value and hydrogen bonding capacity often dictate its utility in drug delivery systems. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity, ensuring compliance with regulatory standards.

Beyond pharmaceuticals, 2-(2-chloro-6-fluorophenyl)pyrrolidine finds niche applications in material science, particularly in designing liquid crystals and organic semiconductors. Its electron-withdrawing and π-conjugated features contribute to tunable electronic properties, making it a candidate for optoelectronic devices. Searches for "halogenated pyrrolidines in OLEDs" or "fluorophenyl derivatives for flexible electronics" highlight this interdisciplinary interest.

In conclusion, CAS No. 1016698-85-3 represents a multifaceted compound bridging gaps between medicinal chemistry, sustainable synthesis, and advanced materials. Its continued exploration underscores the importance of halogenated heterocycles in addressing contemporary scientific challenges. For researchers, staying updated on its patent landscape and safety profiles is essential to harness its full potential.